Cas no 68-22-4 (Norethindrone)

Norethindrone is a progestin used to study endometriosis \ uterine bleeding and secondary amenorrhea caused by abnormal hormone levels
Norethindrone structure
Norethindrone structure
Norethindrone
68-22-4
C20H26O2
298.4192
33881
6230

Norethindrone Properties

Names and Identifiers

    • norethindrone
    • 17-alpha-ethynyl-17-beta-hydroxyoestr-4-en-3-one
    • Norethisterone
    • Ethisterone
    • Norethisterone (Norethindrone)
    • 17α-Ethynyl-19-nortestosterone
    • Anovule
    • ENT
    • Gestest
    • Mini-Pe
    • NET
    • Norfor
    • Noriday
    • sc4640
    • triella
    • 19-Norethisterone
    • 17a-Ethynyl-19-nortestosterone
    • 17-Hydroxy-19-nor-17a-pregn-4-en-20-yn-3-one
    • Norethisteron
    • Micronor
    • Norlutin
    • Norcolut
    • Primolut-N
    • Norethynodrone
    • Norluten
    • Conludag
    • Micronovum
    • Utovlan
    • Camila
    • Mini-pill
    • Noretisterona
    • Noresthisterone
    • Norethisteronum
    • Norluton
    • Minovlar
    • Conludaf
    • Norgestin
    • Proluteasi
    • Norethyndron
    • Noralutin
    • Micronett
    • Utovlar
    • Norpregneninlone
    • 19-Nor-ethindrone
    • Norpregneninolone
    • Nor-QD
    • Ethinylnortestosterone
    • Norethynodron
    • Ciclovulan
    • Norethadrone
    • Anovulatorio
    • Synphase
    • EC 200-681-6
    • SPBio_002285
    • Prestwick2_000253
    • AS-56451
    • Anhydrohydroxynorprogesterone
    • Orlest
    • Normapause
    • AC-33117
    • Demulen
    • NC00576
    • VIKNJXKGJWUCNN-XGXHKTLJSA-N
    • 17alpha-Ethynyl-4-estren-17-ol-3-one
    • Prestwick3_000253
    • 13-methyl-17alpha-ethynyl-17-hydroxygon-4-en-3-one
    • Norethindrone [USAN]
    • 17-hydroxy-19-nor-17alpha-pregn-4-en-20yn-3-one
    • Ovysmen 0.5 35
    • LO MINASTRIN FE COMPONENT NORETHINDRONE
    • C05028
    • 19-Nor-17-alpha-pregn-4-en-20-yn-3-one, 17-hydroxy-
    • Norethisterone [Progestins]
    • Ortho-Novum 7 7 7
    • MLS001076679
    • 19-Nor-17-alpha-ethynylandrosten-17-beta-ol-3-one
    • NORETHISTERONE [WHO-DD]
    • Norethin 1/50 M
    • Jenest
    • LEVONORGESTREL IMPURITY U [EP IMPURITY]
    • MINASTRIN 24 FE COMPONENT NORETHINDRONE
    • Q421352
    • 17-Ethynyl-17-hydroxyestr-4-en-3-one
    • 17-ethynyl-17beta-hydroxyestr-4-en-3-one
    • Microneth
    • 17-beta-Hydroxy-19-norpregn-4-en-20-yn-3-one
    • Synphasic 28
    • BSPBio_000066
    • Tox21_111322
    • 17alpha-Ethynyl-17-hydroxyest-4-en-3-one
    • Trinovum 21
    • Norethindrone, United States Pharmacopeia (USP) Reference Standard
    • NORETHINDRONE [USP-RS]
    • Nor-Q.D.
    • BCP28306
    • NORINYL COMPONENT NORETHINDRONE
    • BRD-K92073408-001-16-5
    • NORETHINDRONE COMPONENT OF NORQUEST FE
    • Norethisterone 100 microg/mL in Acetonitrile
    • 17alpha-ethynyl-17-hydroxy-Estr-4-en-3-one
    • Norethin
    • SC-4640
    • 19-Norethindrone, >=98%, powder
    • Tox21_111322_1
    • Ortho 1 35
    • 17alpha-Ethynyl-17beta-hydroxy-19-norandrost-4-en-3-one
    • HSDB 3370
    • GTPL2880
    • Norcolute
    • Brevinor-1 21
    • Conceplan
    • 19-Nor-17-ethinyltestosterone
    • D0GL7U
    • 19-Nor-17-alpha-ethynyl-17-beta-hydroxy-4-androsten-3-one
    • HMS2231E18
    • HY-B0554
    • 17alpha-pregn-4-en-20-yn-3-one
    • AKOS005267172
    • Ethinyl-19-nortestosterone
    • NSC-9564
    • 17alpha-Ethynyl-17beta-hydroxyestr-4-en-3-one
    • 4-Estren-17alpha-ethynyl-17beta-ol-3-one
    • Tox21_302427
    • 17alpha-Ethinyl-19-nortestosterone
    • 17-Hydroxy-19-nor-17alpha-pregn-4-en-20-yn-3-one
    • Norethisterone; 19-Norethisterone; 17?-Ethynyl-19-nortestosterone; 17-Hydroxy-19-nor-17?-pregn-4-en-20-yn-3-one
    • CCRIS 484
    • Norethindrone (USP)
    • AI3-26422
    • 17alpha-Ethynyl-17-hydroxy-4-estren-3-one
    • HMS2090D21
    • 68-22-4
    • Norethisterone, European Pharmacopoeia (EP) Reference Standard
    • CPD000499579
    • 19-Nor-17alpa-ethynyltestosterone
    • Tri-Norinyl
    • BRD-K92073408-001-03-3
    • CAS-68-22-4
    • NORETHISTERONE [MART.]
    • Menzol
    • CHEMBL1162
    • FEMCON FE COMPONENT NORETHINDRONE
    • CHEBI:7627
    • SR-01000765382
    • Ortho 7 7 7
    • 17alpha-Ethinyl-17alpha-Ethinyl-19-nortestosterone
    • Errin
    • Jenest-28
    • Norethindirone
    • 19-Nor-ethinyl--4,5-testosterone
    • 17-alpha-Ethynyl-17-hydroxy-4-estren-3-one
    • 17alpha-Ethinylestra-4-en-17beta-ol-3-one
    • Brevinor 21
    • NORETHISTERONE [JAN]
    • DTXSID9023380
    • T18F433X4S
    • BDBM50148732
    • NORETHINDRONE [HSDB]
    • Ortho-Novum 1 35
    • Norcept
    • 19-Norethindrone, VETRANAL(TM), analytical standard
    • NCGC00179669-02
    • NORETHISTERONE [EP IMPURITY]
    • Gencept
    • NCGC00179669-01
    • 17-Hydroxy-17-alpha-19-norpregn-4-en-20-yn-3-one
    • 17-Hydroxy-(17alpha)-19-Norpregn-4-en-20-yn-3-one
    • NORQUEST FE COMPONENT NORETHINDRONE
    • Noretisterone [DCIT]
    • Noretisterone
    • NORETHISTERONE ACETATE IMPURITY A [EP IMPURITY]
    • 19-Nor-17alpha-ethynyltestosterone
    • 19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-, (17alpha)-
    • HMS1568D08
    • D00182
    • Primolut-N (TN)
    • NCGC00094738-01
    • N0449
    • N.E.E.
    • 17-alpha-Ethynyl-17-beta-hydroxy-4-estren-3-one
    • Prestwick_646
    • BREVICON COMPONENT NORETHINDRONE
    • NCGC00255187-01
    • 19-Nor-17-alpha-ethynyltestosterone
    • NORETHINDRONE COMPONENT OF ARANELLE
    • Ortho-Novum 1 50
    • Norethindrone Norethisterone
    • NORETHINDRONE [USP MONOGRAPH]
    • HMS2095D08
    • 19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-, (17?)-
    • 17alpha-Ethynyl-19-nortestosterone
    • C76161
    • s4040
    • N.E.E
    • W-104686
    • 17alpha-Ethynyl-3-oxo-4-estren-17beta-ol
    • Activella
    • 17-alpha-Ethinyl-17-beta-hydroxy-delta(sup:4)-estren-3-one
    • CCG-220253
    • Prestwick1_000253
    • Brevinor-1 28
    • Genora
    • SC 4640
    • component of Noriday
    • LS-97425
    • A836053
    • EINECS 200-681-6
    • Norethisterone [INN]
    • Norethindrone [USP]
    • 17alpha-Ethynyl-19-nor-4-androsten-17beta-ol-3-one
    • Noraethisteronum
    • Estrinor
    • NORETHISTERONE [WHO-IP]
    • 17beta-Hydroxy-17alpha-ethynylestr-4-en-3-one
    • 17-Ethinyl-19-nortestosterone
    • MLS001163874
    • 19-Norethinyltestosterone
    • NORETHINDRONE COMPONENT OF FEMCON FE
    • 17-Ethynyl-17-hydroxyestr-4-en-3-one (ACD/Name 4.0)
    • Noretisterona [INN-Spanish]
    • (17alpha)-17-hydroxy-19-norpregn-4-en-20-yn-3-one
    • Primolut N
    • Camila (TN)
    • Ethynylmortestosterone
    • Norethin 1/35 E
    • Micronor (TN)
    • NORETHINDRONE [MI]
    • 17beta-Hydroxy-19-norpregn-4-en-20-yn-3-one
    • 19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-, (17.alpha.)-
    • 17-alpha-19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-
    • TAYTULLA COMPONENT NORETHINDRONE
    • Norethindrone (Norethisterone), Pharmaceutical Secondary Standard; Certified Reference Material
    • Ovysmen 1 35
    • 17.alpha.-Ethynyl-19-nortestosterone
    • 19-Nor-ethinyl-4,5-testosterone
    • 19-Nor-17alpha-ethynyl-17beta-hydroxy-4-androsten-3-one
    • 17-Ethinyl-19-nor-testosterone
    • 19-Norethindrone
    • Norethindrone (Norethisterone)
    • (17beta)-17-ethynyl-17-hydroxyestr-4-en-3-one
    • 17alpha-Ethynyl-19-norandrost-4-en-17beta-ol-3-one
    • LMST02030097
    • 17.alpha.-Ethinyl-19-nortestosterone
    • Nelova
    • Norethisterone (JP15)
    • SR-01000765382-3
    • NORETHINDRONE [ORANGE BOOK]
    • SMR000499579
    • Nor-Q.D
    • Milli
    • 19-nor-17alpha-Ethynylandrosten-17beta-ol-3-one
    • 17-alpha-Ethynyl-17-beta-hydroxy-19-norandrost-4-en-3-one
    • 19-Nor-17.alpha.-ethynyltestosterone
    • 17-alpha-Ethynyl-4-estren-17-ol-3-one
    • NORETHINDRONE [VANDF]
    • SCHEMBL23390
    • norethisteron-
    • NORETHINDRONE [USP IMPURITY]
    • Loestrin
    • Norethisterone (JP17)
    • (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one
    • DTXCID303380
    • NORETHISTERONUM [WHO-IP LATIN]
    • NCGC00179669-04
    • Levonorgestrel EP Impurity U
    • Norethisteronum [INN-Latin]
    • UNII-T18F433X4S
    • 17.alpha.-Ethynyl-4-estren-17-ol-3-one
    • Ethynylnortestosterone
    • BPBio1_000074
    • Brevinor 28
    • (17alpha)-17-ethynyl-17-hydroxyestra-4,8(14),9-trien-3-one
    • 17-Ethynyl-19-Nortestosterone
    • 17-alpha-Ethynyl-19-nortestosterone
    • 19-Nor-17alpha-pregn-4-en-20-yn-3-one, 17-hydroxy-
    • Norethisterone for system suitability, European Pharmacopoeia (EP) Reference Standard
    • (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
    • 17alpha-Ethinyl-17beta-hydroxy-delta(sup:4)-estren-3-one
    • (17-alpha)-17-Hydroxy-19-norpregn-4-en-20-yn-3-one
    • AC-11100
    • BRN 1915671
    • Estr-4-en-3-one, 17alpha-ethynyl-17-hydroxy-
    • 19-Nortestosterone, 17-ethynyl-
    • Noriday 28
    • ARANELLE COMPONENT NORETHINDRONE
    • DB00717
    • Norethisterone, British Pharmacopoeia (BP) Reference Standard
    • 17-Hydroxy-19-nor-17-alpha-pregn-4-en-20-yn-3-one
    • Nodiol
    • 17-alpha-Ethinylestra-4-en-17-beta-ol-3-one
    • 19-Nor-17-ethinyl testosterone
    • VYFEMLA COMPONENT NORETHINDRONE
    • Norpregneninotone
    • 17alpha-hydroxy-19-norpregn-4-en-20-yn-3-one
    • HMS3259C16
    • HMS3712D08
    • (14beta,17alpha)-17-Ethynyl-17-Hydroxyestr-4-En-3-One
    • Norcept-E
    • Nora-BE
    • Prestwick0_000253
    • 17-alpha-Ethynyl-19-norandrost-4-en-17-beta-ol-3-one
    • NORETHINDRONE (USP-RS)
    • NORETHISTERONE (MART.)
    • Norethisteronum (INN-Latin)
    • 17alpha-Ethynyl-19-norandro-st-4-en-17beta-ol-3-one
    • Noretisterona (INN-Spanish)
    • Emzahh
    • LEVONORGESTREL IMPURITY U (EP IMPURITY)
    • Lyleq
    • Combipatch
    • Jencycla
    • Sharobel
    • Lyza
    • NS00009098
    • 19-Nor-17alpha-ethynyl-4-androsten-17beta-ol-3-one
    • HY-B0554R
    • Tulana
    • NORETHISTERONE (EP IMPURITY)
    • NORETHINDRONE (USP MONOGRAPH)
    • 17-Hydroxy-19-nor-17alpha-4-pregnen-20-yn-3-one
    • Norethindrone (Standard)
    • Norlyroc
    • Nora Be
    • NORETHINDRONE (USP IMPURITY)
    • Affodel
    • 17alpha-Ethynyl-17beta-hydroxy-19-nor-4-androsten-3-one
    • Heather
    • Deblitane
    • Incassia
    • CS-0694821
    • MFCD00067596
    • Norlyda
    • +Expand
    • MFCD00067596
    • VIKNJXKGJWUCNN-XGXHKTLJSA-N
    • 1S/C20H26O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,12,15-18,22H,4-11H2,2H3/t15-,16+,17+,18-,19-,20-/m0/s1
    • O([H])[C@@]1(C#C[H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])[C@]4([H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O

Computed Properties

  • 298.19300
  • 1
  • 2
  • 1
  • 298.19328
  • 22
  • 594
  • 0
  • 6
  • 0
  • 0
  • 0
  • 1
  • 3
  • 37.3

Experimental Properties

  • 3.49250
  • 37.30000
  • 6697
  • 1.4800 (estimate)
  • 447°C at 760 mmHg
  • 205-206 °C (lit.)
  • 447 °C at 760 mmHg
  • chloroform: ≥50 mg/mL, clear, colorless
  • Powder
  • Insoluble in water, slightly soluble in ethanol, slightly soluble in acetone, soluble in chloroform
  • D20 -31.7° (chloroform); D20 -25° (chloroform)
  • 1.0766 (rough estimate)

Norethindrone Security Information

Norethindrone Customs Data

  • 2937290090

  • China Customs Code:

    2937290090

Norethindrone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005M5T-250mg
Norethindrone
 68-22-4 ≥98%
250mg
 $72.00 2024-04-22
A2B Chem LLC
AC61201-250mg
Norethindrone
 68-22-4 ≥98%
250mg
 $29.00 2024-04-19
Aaron
AR005ME5-1g
Norethindrone
 68-22-4
1g
 $8.00
DC Chemicals
DC9037-1 g
Norethindrone
 68-22-4 >98%
1g
 $300.0 2022-02-28
LKT Labs
N5767-250 mg
Norethindrone
 68-22-4 ≥98%
250MG
 $100.90 2023-07-10
MedChemExpress
HY-B0554-10mM*1mLinDMSO
Norethindrone
 68-22-4 99.37%
10mM*1mLinDMSO
 ￥660 2023-07-26
S e l l e c k ZHONG GUO
S4040-50mg
Norethindrone
 68-22-4 99.79%
50mg
 ¥794.11 2023-09-15
TRC
N676000-100mg
Norethindrone
 68-22-4
100mg
 $ 92.00 2023-09-06
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
QN7049-1g
Norethindrone
 68-22-4 ≥98%
1g
 ￥290.00元 2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N69591-100mg
Norethindrone
 68-22-4
100mg
 ¥478.0 2021-09-08

Norethindrone Suppliers

Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:68-22-4)
TANG WEI
17720532645
t17720532645@163.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:68-22-4)
WANG HUA
13667159345
13667159345@163.com
Hubei Xingcheng Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:68-22-4)
MAO QUAN
19171210221
3371991952@QQ.COM
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier Audited Supplier
(CAS:68-22-4)
CAI JING LI
15377658509
2851686519@qq.com
Shanghai SCR-Biotech Co., Ltd.
Audited Supplier Audited Supplier
(CAS:68-22-4)
SAI KE RUI SHENG WU
15900491054
sales@scrbio.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:68-22-4)
TANG SI LEI
15026964105
2881489226@qq.com

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